Cas no 1049456-01-0 (1-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(3,4-difluorobenzoyl)piperazine)

1-{1-(4-Chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(3,4-difluorobenzoyl)piperazine is a structurally complex heterocyclic compound featuring a tetrazole and piperazine core, functionalized with chlorophenyl and difluorobenzoyl moieties. Its design combines a rigid aromatic framework with flexible linker groups, making it a promising candidate for pharmaceutical and agrochemical research. The presence of electron-withdrawing substituents (chloro and difluoro) enhances its potential bioactivity, particularly in receptor binding or enzyme inhibition applications. The compound's stability and synthetic versatility further support its utility as an intermediate in medicinal chemistry. Its unique scaffold may offer advantages in modulating pharmacokinetic properties or targeting specific biological pathways.

1-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(3,4-difluorobenzoyl)piperazine structure

1049456-01-0 structure

Product Name:1-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(3,4-difluorobenzoyl)piperazine

CAS No:1049456-01-0

MF:C₁₉H₁₇ClF₂N₆O

MW:418.827688932419

CID:6068282

PubChem ID:30857802

Update Time:2025-06-07

1-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(3,4-difluorobenzoyl)piperazine Chemical and Physical Properties

Names and Identifiers

- 1-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(3,4-difluorobenzoyl)piperazine
- 1049456-01-0
- 1-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(3,4-difluorobenzoyl)piperazine
- F5250-0229
- AKOS024502706
- VU0638824-1
- [4-[[1-(4-chlorophenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-(3,4-difluorophenyl)methanone
- (4-((1-(4-chlorophenyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)(3,4-difluorophenyl)methanone
- Inchi： 1S/C19H17ClF2N6O/c20-14-2-4-15(5-3-14)28-18(23-24-25-28)12-26-7-9-27(10-8-26)19(29)13-1-6-16(21)17(22)11-13/h1-6,11H,7-10,12H2
- InChI Key： VICIJTOZHYYDKW-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)N1C(CN2CCN(C(C3C=CC(=C(C=3)F)F)=O)CC2)=NN=N1

Computed Properties

Exact Mass: 418.1120432g/mol
Monoisotopic Mass: 418.1120432g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 29
Rotatable Bond Count: 4
Complexity: 559
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 67.2Å²

1-{1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-4-(3,4-difluorobenzoyl)piperazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5250-0229-2μmol	1-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(3,4-difluorobenzoyl)piperazine	1049456-01-0	2μmol	$57.0	2023-09-10
Life Chemicals	F5250-0229-5μmol	1-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(3,4-difluorobenzoyl)piperazine	1049456-01-0	5μmol	$63.0	2023-09-10
Life Chemicals	F5250-0229-10μmol	1-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(3,4-difluorobenzoyl)piperazine	1049456-01-0	10μmol	$69.0	2023-09-10
Life Chemicals	F5250-0229-20μmol	1-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(3,4-difluorobenzoyl)piperazine	1049456-01-0	20μmol	$79.0	2023-09-10
Life Chemicals	F5250-0229-1mg	1-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(3,4-difluorobenzoyl)piperazine	1049456-01-0	1mg	$54.0	2023-09-10
Life Chemicals	F5250-0229-2mg	1-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(3,4-difluorobenzoyl)piperazine	1049456-01-0	2mg	$59.0	2023-09-10
Life Chemicals	F5250-0229-3mg	1-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(3,4-difluorobenzoyl)piperazine	1049456-01-0	3mg	$63.0	2023-09-10
Life Chemicals	F5250-0229-4mg	1-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(3,4-difluorobenzoyl)piperazine	1049456-01-0	4mg	$66.0	2023-09-10
Life Chemicals	F5250-0229-5mg	1-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(3,4-difluorobenzoyl)piperazine	1049456-01-0	5mg	$69.0	2023-09-10
Life Chemicals	F5250-0229-10mg	1-{[1-(4-chlorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-4-(3,4-difluorobenzoyl)piperazine	1049456-01-0	10mg	$79.0	2023-09-10